2-(4-(tert-Butyl)-1H-imidazol-2-yl)piperidine

• IUPAC Name: 2-(5-tert-butyl-1H-imidazol-2-yl)piperidine
• InChI: InChI=1S/C12H21N3/c1-12(2,3)10-8-14-11(15-10)9-6-4-5-7-13-9/h8-9,13H,4-7H2,1-3H3,(H,14,15)
• InChI Key: ZAZFBZUBIYGKPW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CN=C(N1)C2CCCCN2
• Molecular Formula: C12H21N3
• Molecular Weight: 207.32 g/mol

Description

The compound “2-(4-(tert-Butyl)-1H-imidazol-2-yl)piperidine” is a derivative of piperidine. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives has been a subject of extensive research. The current scientific literature summarizes intra- and intermolecular reactions leading to the formation of various piperidine derivatives. A stereoselective three-component vinylogous Mannich-type reaction (VMR) of 1,3-bis-trimethylsily enol ether was found to give cyclized chiral dihydropyridinone compound as an adduct.

Molecular Structure Analysis

The molecular structure of piperidine derivatives can be characterized using various techniques. For instance, the structure of a similar compound, tert-butyl 4-(1H-benzo[d]imidazol-2-yl)piperidine-1-carboxylate, was characterized as C17H23N3O2.

Chemical Reactions Analysis

Piperidines are involved in a variety of chemical reactions. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of piperidine derivatives can vary widely. For instance, the compound tert-butyl 4-(1H-benzo[d]imidazol-2-yl)piperidine-1-carboxylate has a molecular weight of 301.39 and is a solid at room temperature.

Mechanism of Action

The mechanism of action of piperidine derivatives can vary depending on their specific structure and the biological system they interact with. For instance, some piperidine derivatives are known to have significant impacts on the opioid receptors.

Safety and Hazards

Piperidine derivatives can pose various safety hazards. For instance, 4-(tert-Butyl)piperidine hydrochloride is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and may be harmful if swallowed.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Further investigation and exploration of piperidine’s potential in drug discovery would contribute to its potential application as a novel therapeutic agent in the future.